1-benzyl-N-[2-(methylthio)phenyl]-4-piperidinamine

• IUPAC Name: 1-benzyl-N-(2-methylsulfanylphenyl)piperidin-4-amine
• InChI: InChI=1S/C19H24N2S/c1-22-19-10-6-5-9-18(19)20-17-11-13-21(14-12-17)15-16-7-3-2-4-8-16/h2-10,17,20H,11-15H2,1H3
• InChI Key: PLIPTBJXLFPQPZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2S
• Molecular Weight: 312.5 g/mol

Description

1-benzyl-N-[2-(methylthio)phenyl]-4-piperidinamine, also known as TFMPP, is a synthetic drug that belongs to the class of piperazines. It was initially developed as a pharmaceutical drug for the treatment of depression and anxiety disorders. However, due to its psychoactive effects, it has gained popularity as a recreational drug.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

1-benzyl-N-[2-(methylthio)phenyl]-4-piperidinamine and its derivatives have been explored for their potent anti-acetylcholinesterase (anti-AChE) activity. A study by Sugimoto et al. (1992) synthesized a series of related compounds, finding that certain derivatives, such as 1-benzyl-4-[2-[4-(benzoylamino)phthalimido]ethyl]piperidine hydrochloride, displayed significant inhibitory effects on AChE in the rat brain, suggesting potential applications in the treatment of diseases where AChE inhibition is beneficial, like Alzheimer's disease (Sugimoto et al., 1992).

Enzyme Interaction Studies

In the context of drug metabolism, 1-benzyl-N-[2-(methylthio)phenyl]-4-piperidinamine analogues have been studied for their interactions with various enzymes. Hvenegaard et al. (2012) investigated the oxidative metabolism of a similar compound, Lu AA21004, identifying key enzymes involved in its metabolism, such as CYP2D6 and CYP2C9. This kind of research is crucial for understanding how drugs are processed in the body and for the development of safer and more effective pharmaceuticals (Hvenegaard et al., 2012).

Membrane-Bound Phospholipase A2 Inhibition

A study by Oinuma et al. (1991) explored the synthesis of compounds including N-(1-Benzyl-4-piperidinyl)-4-[N-methyl-N-[(E)-3-[4-(methylsulfonyl)phenyl]-2-propenoyl]amino]-benzenesulfonamide, which showed potent inhibition of membrane-bound phospholipase A2. This inhibition could have implications for the treatment of conditions like myocardial infarction, indicating a potential application in cardiovascular therapeutics (Oinuma et al., 1991).

Structural Analysis and Molecular Packing

The molecular and crystal structures of similar compounds have been studied for their relevance in the development of pharmaceuticals. Kuleshova and Khrustalev (2000) analyzed the structures of certain hydroxy derivatives of hydropyridine, providing insight into the conformational flexibility and hydrogen-bonded associates in crystal packing. Such research aids in the understanding of how molecular structure affects drug behavior and stability (Kuleshova & Khrustalev, 2000).